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Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
methoxypropionate
This guide provides immediate safety, operational, and disposal protocols for Ethyl 3-
methoxypropionate, tailored for research, scientific, and drug development professionals.

1. Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 3-methoxypropionate is a flammable liquid and vapor that can cause skin and eye

irritation.[1][2][3] Inhalation may lead to dizziness, drowsiness, and respiratory irritation.[1][2][4]

Therefore, adherence to proper safety protocols and the use of appropriate personal protective

equipment are crucial.

Recommended Personal Protective Equipment:
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Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles.[1]

To prevent eye contact with

liquid or mist.[1][4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Solvex, neoprene,

viton, butyl, buna, natural

latex).[1][5]

To prevent skin contact.

Skin and Body Protection

Lab coat, impervious apron, or

full protective suit depending

on the scale of handling.[1][6]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

In case of inadequate

ventilation, use an organic

vapor respirator or a self-

contained breathing apparatus

(SCBA).[1][6]

To prevent inhalation of

vapors, especially in confined

spaces or during spills.

2. Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][7]

Ground and bond containers and receiving equipment to prevent static discharge.[1][7]

Use non-sparking tools.[1][7]

Avoid breathing mist or vapors and prevent contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[2][5]

Storage:
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Store in a cool, dry, and well-ventilated place away from direct sunlight.[1][5]

Keep containers tightly closed.[1][7]

Store in a flammable liquid storage cabinet.[6]

Keep away from incompatible materials such as oxidizing agents and strong bases.[7][8]

Periodically test for peroxide formation during long-term storage.[1]

3. First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[4][5][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and running

water. If skin irritation occurs, get medical

advice.[1][7]

Eye Contact

Immediately flush eyes with plenty of running

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Continue rinsing. If eye irritation

persists, get medical attention.[1][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If conscious and alert, give two glasses of

water. Seek medical attention.[1][5]

4. Spill and Disposal Procedures

Spill Response:

Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and flames from

the area.[1][6]
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Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Stop the leak if it is safe to do so. Prevent entry into waterways, sewers, or

confined areas.[1][4]

Absorb the Spill: Absorb the spill with a non-combustible material like dry earth, sand, or

vermiculite.[1][4][9]

Collect and Dispose: Use clean, non-sparking tools to collect the absorbed material and

place it in a suitable, properly labeled container for disposal.[1][4]

Disposal:

Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[1]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[9] It may be classified as ignitable hazardous waste (EPA hazardous

waste number D001).[10]

Experimental Protocol Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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